2-[2-(5-butyl-4-phenyl-1H-imidazol-1-yl)propyl]pyrazine

• IUPAC Name: 2-[2-(5-butyl-4-phenylimidazol-1-yl)propyl]pyrazine
• InChI: InChI=1S/C20H24N4/c1-3-4-10-19-20(17-8-6-5-7-9-17)23-15-24(19)16(2)13-18-14-21-11-12-22-18/h5-9,11-12,14-16H,3-4,10,13H2,1-2H3
• InChI Key: QDCKZEWWWFWNQG-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=C(N=CN1C(C)CC2=NC=CN=C2)C3=CC=CC=C3
• Molecular Formula: C20H24N4
• Molecular Weight: 320.4 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Imidazole has become an important synthon in the development of new drugs.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. There are different synthetic routes for imidazole and their derived products.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Physical and Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Mechanism of Action

The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Future Directions

Imidazole has become an important synthon in the development of new drugs. The broad range of chemical and biological properties of imidazole make it a promising area for future research.